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Compound of Interest

Compound Name:
2-amino-3-(1-methyl-1H-pyrazol-4-

yl)propanoic acid

Cat. No.: B13292003

Get Quote

Executive Summary: The Histidine Bioisostere Gap
In modern peptide drug discovery, the metabolic instability and charge ambiguity of Histidine

(His) often present a bottleneck. Pyrazole amino acid analogues—specifically 3-

pyrazolylalanine (3-Pal) and 4-pyrazolylalanine (4-Pal)—have emerged as critical bioisosteres.

Unlike Histidine (pKa ~6.0), the pyrazole ring (pKa ~2.[1]5) remains uncharged at physiological

pH while retaining hydrogen bond donor/acceptor capabilities.

This guide provides a technical comparison of these analogues, focusing on their structural

utility, synthetic integration into Fmoc-Solid Phase Peptide Synthesis (SPPS), and performance

in improving peptide half-life (

) and receptor selectivity.

Structural Classification & Comparative Analysis
The positional isomerism of the pyrazole ring relative to the alanine backbone dictates the

analogue's biological function.
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The Three Core Analogues
Feature

3-Pyrazolylalanine

(3-Pal)

4-Pyrazolylalanine

(4-Pal)

1-Pyrazolylalanine

(1-Pal)

Structure

Pyrazole attached at

C3.[2] Closest

isostere to Histidine (

).

Pyrazole attached at

C4. Isostere to

Phenylalanine/Tyrosin

e.

Pyrazole attached at

N1.[2][3][4] Natural

product (watermelon

seeds).[5]

Electronic State (pH

7.4)

Neutral. (Ring pKa

~2.5). Acts as H-bond

donor/acceptor.

Neutral. Symmetric

electron distribution.

Neutral. Lacks NH

donor (N1 is

substituted).

Key Utility

His Replacement.

Mimics His geometry

without the pH-

dependent charge

switch.

-Stacking. Excellent

for optimizing

aromatic interactions

in hydrophobic

pockets.

Conformational

Constraint. Alters

backbone torsion

angles due to N-

linkage.

Metabolic Stability

High. Resistant to

oxidative degradation

compared to His.

High. Resistant to

chymotrypsin-like

cleavage.

Moderate.

SPPS Complexity

High. Ring NH

requires protection

(Boc/Trt) to prevent

acylation.

High. Ring NH

requires protection.
Low. No free ring NH.

Physicochemical Performance Data
Data synthesized from comparative pharmacological studies (e.g., AMPA antagonists, COX-2

inhibitors).

Lipophilicity (LogP): Pyrazole analogues are generally more lipophilic than Histidine but less

than Phenylalanine.

His: -3.2 (Hydrophilic)
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3-Pal: ~ -1.5 (Moderate)

Phe: +1.38 (Lipophilic)

Binding Affinity (Case Study - AMPA Receptors): Substitution of Distal Histidine with 3-Pal in

specific AMPA antagonists maintained nanomolar affinity (

nM) while increasing plasma stability by 3-fold due to the elimination of the imidazole
oxidation liability.

Decision Logic: Selecting the Right Analogue
The following decision tree illustrates the logic for selecting a pyrazole analogue based on the

target residue and desired physicochemical outcome.

Target Residue to Replace

Histidine (His)

Phe / Tyr / Trp

Is pH-dependent
charge required?

Is H-Bonding
critical?

Select 3-Pyrazolylalanine
(Neutral His Mimic)No (Stable H-bond needed)

Keep Histidine
(Charge Essential)

Yes (pKa ~6 needed)

Select 4-Pyrazolylalanine
(Polar Aromatic)

Yes (Donor/Acceptor)

Select 1-Pyrazolylalanine
(Steric Constraint)

No (Geometry focus)

Click to download full resolution via product page

Figure 1: Strategic selection workflow for pyrazole amino acid integration in peptidomimetics.

Experimental Protocol: Fmoc-SPPS Incorporation
Incorporating 3-Pal or 4-Pal into peptides requires specific attention to the pyrazole ring

nitrogen. Unprotected pyrazoles can undergo side-chain acylation during the coupling step,

leading to branched peptides or termination.
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Reagents & Materials
Resin: Rink Amide (for C-term amides) or Wang (for C-term acids).

Amino Acid: Fmoc-3-Pal(Boc)-OH or Fmoc-4-Pal(Trt)-OH.

Note:Boc (tert-butyloxycarbonyl) or Trt (trityl) protection on the pyrazole ring is mandatory

for high-yield synthesis.

Coupling Agents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium

3-oxid hexafluorophosphate) / HOAt.

Base: DIPEA (N,N-Diisopropylethylamine).

Step-by-Step Synthesis Workflow
Resin Swelling:

Swell 200 mg Rink Amide resin in DMF (Dimethylformamide) for 30 min.

Fmoc Deprotection:

Treat with 20% Piperidine in DMF (

min).[6]

Wash with DMF (

).

QC Check: Chloranil test (for secondary amines) or Kaiser test (for primary amines)

should be positive (blue).

Coupling of Pyrazole Analogue:

Activation: Dissolve Fmoc-3-Pal(Boc)-OH (3.0 eq), HATU (2.9 eq), and HOAt (3.0 eq) in

minimal DMF. Add DIPEA (6.0 eq).

Pre-activation: Allow to react for 30 seconds (minimize racemization risk).
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Reaction: Add mixture to resin. Agitate at Room Temperature (RT) for 60–90 minutes.

Note: Pyrazole analogues are sterically demanding; extended coupling times are

recommended over standard alanine.

Washing & QC:

Wash with DMF (

).

Perform Kaiser test. If not colorless, re-couple using PyBOP/DIPEA.

Global Cleavage & Deprotection:

Cocktail: TFA/TIS/H2O (95:2.5:2.5).

Time: 2.5 hours.

Mechanism: The high acid concentration cleaves the peptide from the resin and

simultaneously removes the Boc/Trt group from the pyrazole ring.

Synthesis Pathway Visualization
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Fmoc-AA-Resin
(Deprotection)
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(H2N-Peptide-Resin)
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(60-90 min)

Activate Fmoc-Pal(Boc)-OH
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TFA Cleavage
(Removes Boc + Resin)

Complete Sequence
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Figure 2: Solid-phase synthesis workflow for pyrazole-containing peptides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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